gamma-Indomycinone
Overview
Description
gamma-Indomycinone is a natural product found in Streptomyces with data available.
Scientific Research Applications
Synthesis and Structural Determination
gamma-Indomycinone has garnered attention in the field of organic synthesis and structural determination. Pioneering work by Tietze et al. (2006) led to the first enantioselective total synthesis of gamma-indomycinone, providing insights into the configuration of its stereogenic center. The methodology employed was noted for its generality and efficiency, marking a significant step in the compound's structural elucidation (L. Tietze, Singidi, & Gericke, 2006).
Advancements in Total Synthesis
Further advancements in the synthesis of gamma-Indomycinone have been reported, showcasing innovative approaches and methodologies. Pantin et al. (2015) successfully achieved the total synthesis of racemic gamma-indomycinone via a convergent approach, emphasizing the potential for creating optically pure forms of the compound (Pantin et al., 2015). Additionally, Krohn et al. (2007) and Mabit et al. (2017) presented methods that involve intricate reaction sequences and regioselective Diels-Alder reactions, further expanding the synthetic accessibility of gamma-indomycinone and its analogs (Krohn et al., 2007) (Mabit et al., 2017).
Novel Compound Derivatives and Structural Elucidation
The isolation and structural elucidation of novel compounds related to gamma-indomycinone have been an area of significant interest. Maskey et al. (2002) identified a new antibiotic, parimycin, from a marine streptomycete isolate, highlighting the compound's structural relationship with gamma-indomycinone. The study emphasized the importance of spectroscopic methods in revealing the novel structure of parimycin (Maskey et al., 2002). Furthermore, Tsukahara et al. (2014) contributed to this field by isolating β-indomycinone and revising its structural details, showcasing the dynamic nature of structural studies in this domain (Tsukahara et al., 2014).
properties
Product Name |
gamma-Indomycinone |
|---|---|
Molecular Formula |
C22H18O6 |
Molecular Weight |
378.4 g/mol |
IUPAC Name |
11-hydroxy-2-(2-hydroxybutan-2-yl)-5-methylnaphtho[2,3-h]chromene-4,7,12-trione |
InChI |
InChI=1S/C22H18O6/c1-4-22(3,27)15-9-14(24)16-10(2)8-12-18(21(16)28-15)20(26)17-11(19(12)25)6-5-7-13(17)23/h5-9,23,27H,4H2,1-3H3 |
InChI Key |
SUGGWZIKECZBID-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(C1=CC(=O)C2=C(O1)C3=C(C=C2C)C(=O)C4=C(C3=O)C(=CC=C4)O)O |
synonyms |
gamma-indomycinone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl (4R)-4-[(10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3,7,11,15-tetraoxo-2,5,6,12,16,17-hexahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate](/img/structure/B1258723.png)
![(1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-2,3,5,6,7,7b-hexahydro-1aH-cyclopropa[a]naphthalene](/img/structure/B1258724.png)
![6-(4-methoxyphenyl)-6,7-dihydropyrrolo[2,1-d][1,5]benzothiazepin-7-ol](/img/structure/B1258735.png)
![5-[(2,4,5-Trihydroxyphenyl)methyl]imidazolidine-2,4-dione](/img/structure/B1258737.png)
![2-(dimethylamino)-N-[(10E)-7-(2-methylpropyl)-5,8-dioxo-3-propan-2-yl-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-1(14),10,12,15-tetraen-4-yl]-3-phenylpropanamide](/img/structure/B1258741.png)